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Compound of Interest

Compound Name: SD-1029

Cat. No.: B610754

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, storage, and disposal
of SD-1029, a JAK2 inhibitor. Adherence to these protocols is critical to ensure personnel
safety and maintain experimental integrity.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling SD-1029 in a

laboratory setting. This guidance is based on standard laboratory safety protocols for potent
chemical compounds.
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Equipment Specification Purpose

ANSI Z87.1 certified safety
Protects eyes from splashes or

Eye Protection glasses with side shields or )
dust particles of SD-1029.

chemical splash goggles.

Provides a barrier against skin
) Nitrile gloves (minimum contact. Gloves should be
Hand Protection ) )
thickness of 4 mil). changed frequently and

immediately if contaminated.

Recommended when handling
the solid form of SD-1029 to
) ) A NIOSH-approved N95 or prevent inhalation of fine
Respiratory Protection ) ) ] ]
higher-rated respirator. particles. A chemical fume
hood should be the primary

engineering control.

) ] Protects skin and personal
Protective Clothing A standard laboratory coat. _ o
clothing from contamination.

Operational Plan: Safe Handling and Storage

Strict adherence to the following procedures is essential for the safe handling and storage of
SD-1029.

Engineering Controls:

o Ventilation: All work with solid SD-1029 or concentrated solutions should be performed in a
certified chemical fume hood to minimize inhalation exposure.

o Safety Stations: An operational eyewash station and safety shower must be readily
accessible in the immediate work area.

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. The work area
within the chemical fume hood should be clean and uncluttered.
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e Weighing (Solid Form): When weighing the powdered form of SD-1029, use a balance inside
a chemical fume hood or a ventilated balance enclosure to prevent the dispersion of dust.

o Solution Preparation: To prepare solutions, slowly add the solid SD-1029 to the solvent, such
as DMSO, to avoid splashing.[1] The recommended solubility in DMSO is 10 mg/mL.[1]

» General Handling: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or
smoke in the laboratory.

Storage:

e SD-1029 should be stored at 2-8°C in a tightly sealed container.[1]
 Itis recommended to store the compound desiccated and protected from light.[1]

o For reconstituted solutions, it is advised to aliquot and freeze them at -20°C. Stock solutions
are reported to be stable for up to one month at -20°C.[1]

Disposal Plan

Proper disposal of SD-1029 and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Categorization: Unused SD-1029 and any materials contaminated with it (e.g., gloves,
pipette tips, empty vials) should be treated as hazardous chemical waste.

o Disposal Method: Dispose of all waste in accordance with local, state, and federal
regulations. Contact your institution's Environmental Health and Safety (EHS) department for
specific guidance on chemical waste disposal procedures.

o Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.
The rinsate should be collected and disposed of as hazardous waste.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and safety considerations in the experimental
workflow for handling SD-1029.
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Caption: Experimental workflow for the safe handling of SD-1029.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b610754?utm_src=pdf-custom-synthesis
https://www.merckmillipore.com/DZ/en/product/mm/573098
https://www.benchchem.com/product/b610754#personal-protective-equipment-for-handling-sd-1029
https://www.benchchem.com/product/b610754#personal-protective-equipment-for-handling-sd-1029
https://www.benchchem.com/product/b610754#personal-protective-equipment-for-handling-sd-1029
https://www.benchchem.com/product/b610754#personal-protective-equipment-for-handling-sd-1029
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610754?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

